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Compound of Interest

Compound Name: Andropanolide

Cat. No.: B15590431 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides immediate, essential safety and

logistical information for the handling of Andrographolide, a bioactive diterpenoid lactone. The

following procedural guidance is designed to be a preferred source for laboratory safety and

chemical handling, fostering a culture of safety and trust.

Hazard Identification and Personal Protective Equipment (PPE)

Andrographolide may cause skin, eye, and respiratory irritation[1][2]. Therefore, adherence to

proper PPE protocols is crucial. The following table summarizes the recommended PPE for

handling Andrographolide.
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Protection Type Required Equipment
Standard/Specificati

on
Source

Eye/Face Protection

Safety glasses with

side-shields or

goggles

NIOSH (US) or EN

166 (EU) approved
[1][3]

Skin Protection

Chemical-resistant

gloves (e.g., nitrile

rubber)

Regulation (EU)

2016/425 and the

standard EN 374

[1]

Laboratory coat or

protective clothing
N/A [1][3]

Respiratory Protection

N95 (US) or P1 (EN

143) dust mask (if

dust is generated)

NIOSH (US) or CEN

(EU) approved
[1][4]

Operational and Disposal Plans

A systematic approach to handling Andrographolide, from receiving the compound to its final

disposal, is critical for laboratory safety. The following workflow outlines the key procedural

steps.
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Figure 1: Andrographolide Handling and Disposal Workflow
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Figure 1: Andrographolide Handling and Disposal Workflow (Within 100 characters)
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Detailed Methodologies

Receiving and Storage: Upon receipt, inspect the container for any damage. Store

Andrographolide in a cool, dry, and well-ventilated place, away from strong oxidizing agents[1]

[3]. The container should be kept tightly closed[1].

Handling and Preparation of Solutions:

Engineering Controls: Handle solid Andrographolide in a well-ventilated area to avoid dust

formation[1]. When preparing solutions, work within a chemical fume hood.

Personal Protective Equipment (PPE): Always wear the appropriate PPE as detailed in the

table above. Gloves must be inspected before use and removed using the proper technique

to avoid skin contact[1][3].

Hygiene: General industrial hygiene practices should be followed. Wash hands thoroughly

after handling and before eating, drinking, or smoking[1]. Contaminated clothing should be

removed and laundered before reuse.

Accidental Release Measures: In case of a spill, avoid dust formation[1]. Sweep up the solid

material and place it in a suitable, closed container for disposal[1]. Do not let the product enter

drains[1].

First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen[1].

In Case of Skin Contact: Wash off with soap and plenty of water[1].

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing[1].

If Swallowed: Rinse mouth with water. Do not induce vomiting[1].

In all cases of exposure, seek medical attention if symptoms persist[1].

Disposal Plan: Dispose of unused Andrographolide and contaminated materials as hazardous

chemical waste in accordance with local, state, and federal regulations[1]. Do not dispose of it
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with household garbage or allow it to reach the sewage system[2]. Contaminated packaging

should also be disposed of as unused product[1].

Quantitative Toxicity Data

Andrographolide has been shown to have low acute toxicity in animal studies. The following

table summarizes key toxicological data.

Toxicity Metric Value Species
Route of

Administration
Source

LD50 (Lethal

Dose, 50%)
> 5 g/kg Mouse Oral [5][6]

Intraperitoneal

LD50
11,460 mg/kg Mouse Intraperitoneal [2]

No Observed

Adverse Effect

Level (NOAEL)

500 mg/kg Rat
Oral (Sub-acute,

21 days)
[5]

Acute Toxicity

Finding

No mortality or

signs of toxicity

up to 2000 mg/kg

Mouse Oral [7]

This data suggests a relatively low hazard for acute exposure, but appropriate handling

practices should always be maintained to minimize any potential long-term health effects, as

the chemical, physical, and toxicological properties have not been thoroughly investigated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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